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Compound of Interest

Compound Name: Dimethyl 2,2-dimethylmalonate

CAS No.: 6065-54-9

Cat. No.: B1295379

Get Quote

This guide provides a comprehensive technical overview of dimethyl 2,2-dimethylmalonate
(CAS Number: 6065-54-9), a versatile diester in organic synthesis. Tailored for researchers,

scientists, and professionals in drug development, this document delves into the compound's

properties, synthesis, reactivity, and applications, with a focus on its role as a valuable

synthetic intermediate.

Core Compound Identity and Properties
Dimethyl 2,2-dimethylmalonate, also known as dimethyl dimethylpropanedioate, is a dialkyl

malonate derivative. Its structure is distinguished by the presence of two methyl groups on the

alpha-carbon, which significantly influences its reactivity compared to its unsubstituted

counterpart, dimethyl malonate.

CAS Number: 6065-54-9

Physicochemical Properties
A summary of the key physicochemical properties of dimethyl 2,2-dimethylmalonate is

presented in the table below. These properties are crucial for its handling, purification, and
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application in various chemical reactions.

Property Value Source(s)

Molecular Formula C₇H₁₂O₄ [1]

Molecular Weight 160.17 g/mol [2]

Appearance Colorless transparent liquid

Boiling Point 168.6 °C at 760 mmHg

Density 1.0675 g/cm³

Refractive Index 1.416

Flash Point 71.6 °C

Solubility

Soluble in organic solvents

such as ethanol and ether;

limited solubility in water.

Spectroscopic Data
Definitive spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for dimethyl 2,2-
dimethylmalonate is not readily available in public databases. Commercial suppliers of this

compound have noted that analytical data is not always collected for this specific product[2].

Researchers are advised to acquire their own analytical data to confirm the identity and purity

of the compound before use. For reference, the spectroscopic data for the closely related but

structurally distinct compound, diethyl 2,2-dimethylmalonate, is available and can offer some

comparative insights[3][4][5][6].

Synthesis of Dimethyl 2,2-dimethylmalonate
The primary route for the synthesis of dimethyl 2,2-dimethylmalonate is the esterification of

2,2-dimethylmalonic acid with methanol. This process can be catalyzed by an acid, such as p-

toluenesulfonic acid. The synthesis can be conceptualized as a two-step process, starting from

2,2-dimethyl-1,3-propanediol.

Overall Synthesis Workflow
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2,2-dimethyl-1,3-propanediol 2,2-dimethylmalonic acid
 Oxidation (e.g., with H₂O₂ or KMnO₄) 

Dimethyl 2,2-dimethylmalonate Esterification (Methanol, Acid Catalyst) 

Click to download full resolution via product page

Caption: General synthesis pathway for dimethyl 2,2-dimethylmalonate.

Experimental Protocol: Two-Step Synthesis
Step 1: Oxidation of 2,2-dimethyl-1,3-propanediol to 2,2-dimethylmalonic acid

This initial step involves the oxidation of the diol to the corresponding dicarboxylic acid. Various

oxidizing agents can be employed, including potassium permanganate (KMnO₄) or hydrogen

peroxide (H₂O₂) in the presence of a suitable catalyst.

Step 2: Esterification of 2,2-dimethylmalonic acid

The second step is a classic Fischer esterification.

Reactants: 2,2-dimethylmalonic acid, Methanol (in excess, to act as both reactant and

solvent), and a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

Procedure:

Combine 2,2-dimethylmalonic acid and an excess of methanol in a round-bottom flask

equipped with a reflux condenser.

Add a catalytic amount of the acid catalyst.

Heat the mixture to reflux for several hours. The reaction progress can be monitored by

techniques such as Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and remove the excess methanol under

reduced pressure.

The residue is then worked up, typically by dissolving it in an organic solvent, washing with

a weak base (like sodium bicarbonate solution) to neutralize the acid catalyst, followed by

washing with brine.
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The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered,

and the solvent is evaporated.

The crude product can be purified by distillation under reduced pressure to yield pure

dimethyl 2,2-dimethylmalonate.

Chemical Reactivity and Applications in Synthesis
The gem-dimethyl group at the alpha-position of dimethyl 2,2-dimethylmalonate sterically

hinders this position, preventing the deprotonation and subsequent alkylation reactions that are

characteristic of other malonic esters in the well-known malonic ester synthesis[7]. This lack of

an acidic alpha-proton dictates its reactivity, making it a useful building block where the core

dimethylmalonate structure is desired without further substitution at the central carbon.

Use in the Synthesis of Barbiturates
Malonic esters are foundational in the synthesis of barbiturates, a class of central nervous

system depressants[8][9]. The synthesis involves the condensation of a disubstituted malonic

ester with urea, typically in the presence of a strong base like sodium ethoxide. While diethyl

malonate is commonly used, dimethyl 2,2-dimethylmalonate can, in principle, be used to

synthesize 5,5-dimethylbarbituric acid.

Reactants

Dimethyl 2,2-dimethylmalonate

Condensation
(Base-catalyzed)

Urea

5,5-Dimethylbarbituric Acid

Click to download full resolution via product page

Caption: Condensation reaction for the synthesis of 5,5-dimethylbarbituric acid.
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The reaction mechanism involves the deprotonation of urea by a strong base, making it a more

potent nucleophile. The resulting urea anion then attacks the electrophilic carbonyl carbons of

the dimethyl 2,2-dimethylmalonate in a stepwise condensation, leading to the cyclized

barbiturate product after the elimination of two molecules of methanol[10].

Intermediate in Pharmaceutical and Agrochemical
Synthesis
Dimethyl 2,2-dimethylmalonate serves as an important intermediate in the synthesis of

various pharmaceuticals and agrochemicals.

Pipemidic Acid Synthesis: It is a key precursor in the synthesis of pipemidic acid, an

antibacterial agent.

Nalidixic Acid and Quinolone Antibiotics: The malonic ester synthesis is a general strategy for

the synthesis of nalidixic acid and other quinolone antibiotics[11][12][13]. While diethyl

malonate is often cited, the core malonate structure is fundamental to the synthetic route.

Pesticide and Fragrance Intermediates: This compound is also utilized in the manufacturing

of certain pesticides and as an intermediate in the fragrance industry.

Safety and Handling
Dimethyl 2,2-dimethylmalonate is a chemical that requires careful handling in a laboratory or

industrial setting. The following information is a summary of the hazards and necessary

precautions.

Hazard Identification
GHS Classification:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.
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Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3),

H335: May cause respiratory irritation.

Recommended Safety Precautions
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

appropriate cartridges.

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Wash

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Conclusion
Dimethyl 2,2-dimethylmalonate is a specialized chemical intermediate with significant

applications in the pharmaceutical, agrochemical, and fragrance industries. Its unique

structure, with a sterically hindered alpha-carbon, directs its reactivity towards condensation

reactions rather than alkylation, making it a valuable synthon for specific molecular frameworks.

A thorough understanding of its properties, synthesis, and safe handling is essential for its

effective and responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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